N,1,3-trimethyl-N-(pyrazin-2-ylmethyl)-1H-pyrazolo[3,4-d][1,3]thiazol-5-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound belongs to a class of chemicals that typically involve pyrazole and thiazole units. Such compounds are known for their varied applications in medicinal chemistry and as ligands in coordination chemistry.
Synthesis Analysis
The synthesis of related compounds often involves multistep chemical reactions. For instance, the reaction of Appel salt with 1H-pyrazol-5-amines leads to products like N-(4-chloro-5H-1,2,3-dithiazol-5-ylidene)-1H-pyrazol-5-amines, which can be further thermolysed to produce 1H-pyrazolo[3,4-d]thiazole-5-carbonitriles (Koyioni et al., 2014).
Molecular Structure Analysis
Structural analysis of these compounds often employs techniques like single crystal X-ray crystallography. For example, crystallographic studies have supported the structure of certain pyrazolo[3,4-c]isothiazoles (Koyioni et al., 2014).
Chemical Reactions and Properties
The chemical reactivity of these compounds varies depending on their functional groups. For instance, certain pyrazole derivatives can undergo reactions like Curtius rearrangement or cyclization reactions to form new heterocyclic compounds (El-Mariah et al., 2006).
Physical Properties Analysis
Physical properties like solubility, melting point, and crystalline structure are often determined through empirical studies. These properties can be influenced by the nature of the substituents on the pyrazole and thiazole rings.
Chemical Properties Analysis
The chemical properties, such as reactivity, stability, and electronic properties, can be influenced by the nature of the substituents and the overall molecular structure. Density Functional Theory (DFT) calculations, for example, are used to understand the electronic properties of related compounds (Ahmad et al., 2021).
properties
IUPAC Name |
N,1,3-trimethyl-N-(pyrazin-2-ylmethyl)pyrazolo[3,4-d][1,3]thiazol-5-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N6S/c1-8-10-11(18(3)16-8)15-12(19-10)17(2)7-9-6-13-4-5-14-9/h4-6H,7H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ICTPSGACXVSOCX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C2=C1SC(=N2)N(C)CC3=NC=CN=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N,1,3-trimethyl-N-(pyrazin-2-ylmethyl)-1H-pyrazolo[3,4-d][1,3]thiazol-5-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.